Cas no 4472-45-1 (4-Chloro-2,6-dimethylpyrimidine)

4-Chloro-2,6-dimethylpyrimidine is a halogenated pyrimidine derivative with a molecular formula of C₆H₇ClN₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its chloro and methyl substituents enhance reactivity, facilitating nucleophilic substitution reactions to yield functionalized pyrimidines. The symmetrical 2,6-dimethyl structure contributes to stability and controlled reactivity, making it suitable for selective modifications. High purity grades are available for precision applications. The compound is typically handled under inert conditions due to its sensitivity to moisture. Its consistent performance and well-characterized properties make it a reliable building block in heterocyclic chemistry.
4-Chloro-2,6-dimethylpyrimidine structure
4472-45-1 structure
Product name:4-Chloro-2,6-dimethylpyrimidine
CAS No:4472-45-1
MF:C6H7ClN2
MW:142.5862
MDL:MFCD00234197
CID:45095
PubChem ID:3154199

4-Chloro-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,6-dimethylpyrimidine
    • 2,4-Dimethyl-6-chloropyrimidine
    • 4-Chloro-2,6-dimethyl-pyrimidine
    • C6H7ClN2
    • PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-
    • 6-chloro-2,4-dimethylpyrimidine
    • 6-chloro-2,4-dimethyl-pyrimidine
    • GSXFOGXQLRLSKK-UHFFFAOYSA-N
    • HMS1704O04
    • 4-chloro-2,6- dimethylpyrimidine
    • 2,6-Dimethyl-4-chloro-pyrimidine
    • Pyrimidine,4-chloro-2,6-dimethyl-
    • BBL028444
    • STK503406
    • 4-chloran
    • AM20090467
    • SY024248
    • J-514924
    • MFCD00234197
    • 2,6-DIMETHYL-4-CHLOROPYRIMIDINE
    • CS-W002556
    • AC-907/25004546
    • FT-0635319
    • 4-Chloro-2,6-dimethylpyrimidine, AldrichCPR
    • Z275019766
    • BB 0254937
    • F0001-1220
    • AB05193
    • GS-6821
    • EN300-28779
    • 4472-45-1
    • AC-23150
    • SCHEMBL786227
    • A826670
    • DTXSID90390043
    • (1,4-DIOXO-3,4-DIHYDROPHTHALAZIN-2(1H)-YL)ACETICACID
    • AKOS000275283
    • 4-Chloro-2 pound not6-dimethylpyrimidine
    • DB-006749
    • DTXCID10340904
    • MDL： MFCD00234197
    • Inchi： 1S/C6H7ClN2/c1-4-3-6(7)9-5(2)8-4/h3H,1-2H3
    • InChI Key： GSXFOGXQLRLSKK-UHFFFAOYSA-N
    • SMILES： ClC1C([H])=C(C([H])([H])[H])N=C(C([H])([H])[H])N=1

Computed Properties

  • Exact Mass: 142.03000
  • Monoisotopic Mass: 142.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Boiling Point: 197.5°C at 760 mmHg
  • PSA: 25.78000
  • LogP: 1.74680

4-Chloro-2,6-dimethylpyrimidine Security Information

4-Chloro-2,6-dimethylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,6-dimethylpyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1051928-1g
4-Chloro-2,6-dimethylpyrimidine
 4472-45-1 98%
1g
 ￥43.00 2024-05-13
Enamine
EN300-28779-2.5g
4-chloro-2,6-dimethylpyrimidine
 4472-45-1 95.0%
2.5g
 $43.0 2025-03-19
Enamine
EN300-28779-0.05g
4-chloro-2,6-dimethylpyrimidine
 4472-45-1 95.0%
0.05g
 $19.0 2025-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB90909-5G
4-chloro-2,6-dimethylpyrimidine
 4472-45-1 97%
5g
 ￥ 310.00 2023-04-13
Chemenu
CM121196-10g
4-Chloro-2,6-dimethylpyrimidine
 4472-45-1 98%
10g
 $106 2023-02-16
abcr
AB307122-25 g
4-Chloro-2,6-dimethylpyrimidine, 97%; .
 4472-45-1 97%
25g
 €293.50 2023-04-26
eNovation Chemicals LLC
K14089-50g
4-Chloro-2,5-dimethylpyrimidine
 4472-45-1 97%
50g
 $1600 2023-09-03
eNovation Chemicals LLC
K14089-100g
4-Chloro-2,5-dimethylpyrimidine
 4472-45-1 97%
100g
 $2200 2023-09-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H54735-1g
4-Chloro-2,6-dimethylpyrimidine, 97%
 4472-45-1 97%
1g
 ￥3696.00 2023-03-16
eNovation Chemicals LLC
D205196-100g
4-Chloro-2,6-dimethylpyrimidine
 4472-45-1 98%
100g
 $340 2024-05-24

4-Chloro-2,6-dimethylpyrimidine Production Method

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Amadis Chemical Company Limited
(CAS:4472-45-1)4-Chloro-2,6-dimethylpyrimidine
A826670
Purity:99%
Quantity:100g
Price ($):222.0